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Compound of Interest

Compound Name: 3-Chlorophthalic acid

CAS No.: 110471-69-7

Cat. No.: B7788357

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of currently available technical information on

3-Chlorophthalic acid. It is intended for informational purposes for a scientific audience. While

the chemical and physical properties, along with synthetic routes, are documented, there is a

notable lack of published data regarding the specific biological activities, metabolic pathways,

and detailed toxicological profile of this compound.

Introduction
3-Chlorophthalic acid, with the CAS number 27563-65-1, is an aromatic carboxylic acid.[1][2]

Its structure consists of a benzene ring substituted with two adjacent carboxylic acid groups

and a chlorine atom. This compound serves as a chemical intermediate, primarily in the

synthesis of dyes, pharmaceuticals, and agrochemicals.[2] The presence of the chlorine atom

and the carboxylic acid functionalities imparts specific reactivity to the molecule, making it a

versatile building block in organic synthesis. This guide aims to consolidate the available

technical data on 3-Chlorophthalic acid, covering its properties, synthesis, analytical

methods, and known safety information.
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Chemical and Physical Properties
3-Chlorophthalic acid is typically a white to off-white crystalline solid.[2] It exhibits limited

solubility in water but is more soluble in organic solvents like ethanol and acetone.[2] A

summary of its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of 3-Chlorophthalic Acid

Property Value Source

CAS Number 27563-65-1 [1]

Molecular Formula C₈H₅ClO₄ [1][2]

Molecular Weight 200.58 g/mol [1]

Appearance
White to off-white crystalline

solid
[2]

IUPAC Name
3-chloro-1,2-

benzenedicarboxylic acid

Synonyms

3-Chlorobenzene-1,2-

dicarboxylic acid, Phthalic acid,

3-chloro-

[2]

InChI

InChI=1S/C8H5ClO4/c9-5-3-1-

2-4(7(10)11)6(5)8(12)13/h1-

3H,(H,10,11)(H,12,13)

[2]

SMILES
C1=CC(=C(C(=C1)Cl)C(=O)O)

C(=O)O

Water Solubility Sparingly soluble [2]

Solubility in Organic Solvents
More soluble in ethanol and

acetone
[2]

Synthesis and Manufacturing
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3-Chlorophthalic acid is not typically synthesized directly in a single step. The common route

to its preparation involves the synthesis of its anhydride precursor, 3-chlorophthalic anhydride

(CAS No. 117-21-5), followed by hydrolysis.

Synthesis of 3-Chlorophthalic Anhydride
There are two primary methods for the synthesis of 3-chlorophthalic anhydride:

Chlorination of Phthalic Anhydride: This method involves the direct chlorination of phthalic

anhydride in the presence of a Lewis acid catalyst, such as ferric chloride (FeCl₃). The

reaction temperature is typically maintained between 200-240°C. To minimize the formation

of inseparable dichlorinated byproducts, the reaction is controlled to a conversion rate of

approximately 50%. The 3-chlorophthalic anhydride is then separated from the reaction

mixture, often by distillation.

From 3-Nitrophthalic Acid: This synthetic route starts with the nitration of phthalic anhydride

to produce a mixture of 3- and 4-nitrophthalic acids. After separation of the 3-nitro isomer, it

is reduced to 3-aminophthalic acid. The amino group is then converted to a diazonium salt,

which subsequently undergoes a Sandmeyer-type reaction with a chloride source to yield 3-
chlorophthalic acid. Dehydration of the acid gives the anhydride.

Hydrolysis of 3-Chlorophthalic Anhydride to 3-
Chlorophthalic Acid
The conversion of 3-chlorophthalic anhydride to 3-chlorophthalic acid is a straightforward

hydrolysis reaction. While a specific detailed protocol for this exact compound is not readily

available in published literature, a general and reliable method for the hydrolysis of aromatic

anhydrides can be employed.
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Experimental Protocols
General Protocol for Hydrolysis of 3-Chlorophthalic
Anhydride
Objective: To hydrolyze 3-chlorophthalic anhydride to 3-chlorophthalic acid.

Materials:

3-chlorophthalic anhydride

Deionized water

Round-bottom flask

Reflux condenser

Heating mantle

Stir bar

Beaker

Ice bath

Büchner funnel and filter paper

Drying oven

Procedure:

Place a known amount of 3-chlorophthalic anhydride into a round-bottom flask equipped with

a stir bar.

Add a sufficient amount of deionized water to the flask (e.g., 10-20 mL of water per gram of

anhydride).

Attach a reflux condenser to the flask.
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Heat the mixture to reflux with stirring. The anhydride will slowly dissolve as it reacts with the

water to form the dicarboxylic acid.

Continue refluxing for 1-2 hours to ensure complete hydrolysis. The completion of the

reaction can be monitored by the disappearance of the insoluble anhydride.

After the reaction is complete, remove the heat source and allow the solution to cool to room

temperature.

Cool the flask in an ice bath to precipitate the 3-chlorophthalic acid.

Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold deionized water.

Dry the purified 3-chlorophthalic acid in a drying oven at a moderate temperature (e.g., 60-

80°C) to a constant weight.

Proposed Analytical Method: High-Performance Liquid
Chromatography (HPLC)
Objective: To develop a method for the analysis and quantification of 3-chlorophthalic acid.

This proposed method is based on established techniques for similar aromatic acids and would

require validation.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: A reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase: An isocratic or gradient mixture of an aqueous acidic buffer and an organic

solvent. A potential starting point is a mixture of acetonitrile and water (e.g., 40:60 v/v) with

0.1% phosphoric acid or trifluoroacetic acid to ensure the carboxylic acid groups are

protonated.

Flow Rate: 1.0 mL/min.
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Detection Wavelength: Based on the UV absorbance of the aromatic ring, a wavelength in

the range of 230-280 nm should be suitable. A UV scan of a standard solution would

determine the optimal wavelength.

Injection Volume: 10-20 µL.

Column Temperature: 25-30°C.

Sample Preparation:

Prepare a stock solution of 3-chlorophthalic acid of known concentration in a suitable

solvent (e.g., acetonitrile or a mixture of acetonitrile and water).

Prepare a series of calibration standards by diluting the stock solution.

For unknown samples, dissolve a precisely weighed amount in the mobile phase or the initial

solvent mixture and filter through a 0.45 µm syringe filter before injection.

Toxicological and Biological Information
There is a significant lack of specific toxicological and biological data for 3-chlorophthalic acid
in the public domain. The information available is primarily for its anhydride or for related

phthalate compounds.

Acute Toxicity
A Safety Data Sheet for the precursor, 3-chlorophthalic anhydride, indicates a low acute oral

toxicity in rats, with an LD50 greater than 2000 mg/kg body weight. Given that the anhydride

hydrolyzes to the acid, a similarly low acute oral toxicity might be expected for 3-
chlorophthalic acid, though this has not been experimentally confirmed.

Table 2: Acute Toxicity Data for 3-Chlorophthalic Anhydride

Test Species Route Value

LD50 Rat Oral > 2000 mg/kg bw
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Irritation and Sensitization
Safety data for 3-chlorophthalic anhydride suggests that it can cause skin and serious eye

irritation. Similar properties may be anticipated for 3-chlorophthalic acid.

Metabolism and Biological Effects
No specific studies on the metabolism, mechanism of action, or pharmacological effects of 3-
chlorophthalic acid were identified. The broader class of phthalate esters is known to be

metabolized to their corresponding monoesters and phthalic acid.[3] Some phthalates are

recognized as endocrine disruptors.[4][5] However, it is not known if 3-chlorophthalic acid
exhibits similar properties. Studies on the biodegradation of chlorinated aromatic compounds

indicate that they can be metabolized by certain microorganisms, often through pathways

involving dioxygenases and subsequent ring cleavage.[6][7] The specific metabolic fate of 3-
chlorophthalic acid in biological systems remains an area for future research.

Due to the absence of data on the interaction of 3-chlorophthalic acid with any biological

pathways, a signaling pathway diagram cannot be provided.

Applications and Relevance in Research and
Development
The primary utility of 3-chlorophthalic acid lies in its role as a chemical intermediate. For

researchers and professionals in drug development and materials science, it can serve as a

starting material or building block for the synthesis of more complex molecules. The presence

of the chlorine atom allows for further functionalization through nucleophilic aromatic

substitution or cross-coupling reactions, while the two carboxylic acid groups can be converted

into a variety of other functional groups, such as esters, amides, and acid chlorides, or used to

form polymers.

Conclusion
3-Chlorophthalic acid is a readily accessible chemical intermediate with well-defined chemical

and physical properties and established synthetic routes via its anhydride. However, a

significant knowledge gap exists concerning its biological effects. For professionals in research

and drug development, this compound represents both a useful synthetic tool and an area
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where further investigation into its toxicological and pharmacological profile is warranted to

ensure its safe and effective use in the development of new materials and potential therapeutic

agents. Future research should focus on in vitro and in vivo studies to elucidate its metabolic

fate, potential for toxicity, and any specific biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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